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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7796855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety information for
handling lactose octaacetate. The information is compiled from various safety data sheets and
research articles to ensure a comprehensive understanding for laboratory and drug
development professionals.

Chemical and Physical Properties

Lactose octaacetate is a derivative of lactose, appearing as a white to off-white crystalline
solid. Its physical and chemical properties are summarized in the table below.

Property Value References
Chemical Formula C28H38019
Molecular Weight 678.59 g/mol
Appearance White to off-white solid
Melting Point 75-78 °C
Solubility Soluble in DCM, DMF, DMSO,
EtOAc, MeOH
Storage Temperature 2-8°C
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Hazard Identification and Toxicological Information

According to available safety data sheets, lactose octaacetate is not classified as a hazardous
substance. However, its toxicological properties have not been fully investigated.

Acute Toxicity:

» No specific LD50 data for lactose octaacetate is readily available. For the related
compound lactose, the oral LD50 in rats is reported to be >10 g/kg.

Cytotoxicity:

» Studies have shown that lactose octaacetate exhibits low cytotoxicity against Madin-Darby
bovine kidney (MDBK), human epithelial type 2 (Hep-2), and Madin-Darby canine kidney
(MDCK) cell lines[1][2].

Irritation:

Skin Irritation: May cause slight irritation in highly sensitive individuals.

Eye Irritation: May cause mechanical irritation.

Inhalation: Inhalation of dust may irritate the throat.

Ingestion: Ingestion of large quantities may cause abdominal irritation.

Experimental Protocols
Cytotoxicity Assays (MTT and LDH Assays)

The following is a generalized protocol for assessing the cytotoxicity of lactose octaacetate
based on commonly used methods mentioned in the literature[3][4].

Objective: To determine the effect of lactose octaacetate on the viability and membrane
integrity of cultured mammalian cells.

Methodologies:

e Cell Culture: MDBK, Hep-2, or MDCK cells are cultured in appropriate media and conditions.
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o Treatment: Cells are seeded in multi-well plates and exposed to various concentrations of
lactose octaacetate for a specified period (e.g., 24 hours).

e MTT Assay (Cell Viability):

o After treatment, the medium is replaced with a fresh medium containing 3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

o Cells are incubated to allow for the conversion of MTT to formazan crystals by
metabolically active cells.

o The formazan crystals are dissolved in a solubilization solution (e.g., isopropanol).

o The absorbance is measured at a specific wavelength to determine the relative cell
viability compared to untreated controls.

o LDH Assay (Cell Membrane Integrity):
o After treatment, the culture supernatant is collected.

o The activity of lactate dehydrogenase (LDH) released from damaged cells into the
supernatant is measured using a commercially available LDH cytotoxicity assay Kkit.

o The absorbance is read at a specific wavelength to quantify the amount of LDH release,
which is proportional to the level of cell membrane damage.

Skin Irritation Test (In Vitro - Reconstructed Human
Epidermis Test - OECD 439)

The following is a generalized protocol for an in-vitro skin irritation test. Specific studies on
lactose octaacetate are not available.

Objective: To assess the potential of lactose octaacetate to cause skin irritation.
Methodology:

o Test System: A reconstructed human epidermis model is used.
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o Application: A precise amount of lactose octaacetate is applied topically to the surface of
the skin tissue.

e Incubation: The treated tissue is incubated for a defined period.

» Viability Assessment: After incubation, the tissue viability is determined using the MTT assay.
A reduction in tissue viability below a certain threshold indicates a potential for skin
irritation[5][6].

Eye Irritation Test (In Vitro - Bovine Corneal Opacity and
Permeability Test - OECD 437)

The following is a generalized protocol for an in-vitro eye irritation test. Specific studies on
lactose octaacetate are not available.

Objective: To assess the potential of lactose octaacetate to cause serious eye damage.
Methodology:

o Test System: Freshly isolated bovine corneas are used.

o Application: Lactose octaacetate is applied to the epithelial surface of the cornea.

o Measurement of Opacity: The degree of corneal opacity is measured using an opacitometer.

o Measurement of Permeability: The permeability of the cornea is determined by measuring
the passage of a fluorescent dye (e.g., sodium fluorescein) through the cornea.

o Classification: The substance is classified based on the in vitro irritancy score calculated
from the opacity and permeability measurements|[7][8].

Safe Handling and Storage
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Handling

Disposal

Receiving

Wear Appropriate PPE:
- Safety Glasses Use in a Well-Venilated Area
I or with Local Exhaust

- Gloves
-Lab Coat

Avoid Dust Formaton [ pracicesoos s tygne

Type of Exposure

Inhalation Skin Contact Eye Contact Ingestion

First Aid Response

Move to Fresh Air Wash with Soap and Water Rinse with Plenty of Water Rinse Mouth with Water

Seek Medical Attention
if Symptoms Persist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Health and Safety for Handling
Lactose Octaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796855#health-and-safety-information-for-handling-
lactose-octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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